Cas no 1542497-79-9 (methyl 1-(2-aminoethyl)-1H-1,2,4-triazole-3-carboxylate)

• Product Name: methyl 1-(2-aminoethyl)-1H-1,2,4-triazole-3-carboxylate
• CAS No: 1542497-79-9
• MF: C₆H₁₀N₄O₂
• MW: 170.16920042038
• CID: 5828764
• PubChem ID: 81666841
• Update Time: 2025-05-26

methyl 1-(2-aminoethyl)-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS020246916
• 1542497-79-9
• EN300-4305230
• methyl 1-(2-aminoethyl)-1H-1,2,4-triazole-3-carboxylate

• Inchi： 1S/C6H10N4O2/c1-12-6(11)5-8-4-10(9-5)3-2-7/h4H,2-3,7H2,1H3
• InChI Key： DMHQTHXJBHFGIO-UHFFFAOYSA-N
• SMILES： O(C)C(C1N=CN(CCN)N=1)=O

Computed Properties

• Exact Mass: 170.08037557g/mol
• Monoisotopic Mass: 170.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 83Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on methyl 1-(2-aminoethyl)-1H-1,2,4-triazole-3-carboxylate

Methyl 1-(2-aminoethyl)-1H-1,2,4-triazole-3-carboxylate (CAS No. 1542497-79-9)

Methyl 1-(2-aminoethyl)-1H-1,2,4-triazole-3-carboxylate, also known by its CAS registry number 1542497-79-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazole derivatives, which have been extensively studied due to their diverse applications in drug discovery and materials science. The structure of this compound features a triazole ring system with an aminoethyl group and a methyl ester substituent, making it a versatile molecule for various chemical modifications and functionalizations.

The synthesis of methyl 1-(2-aminoethyl)-1H-1,2,4-triazole-3-carboxylate typically involves multi-step reactions, often starting from simple precursors like aldehydes or ketones. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of transition metal catalysts has significantly improved the yield and purity of this compound in laboratory settings.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Researchers have explored its use in the construction of bioactive compounds, particularly in the development of new drug candidates. The presence of an amino group and a triazole ring provides ample opportunities for further functionalization, such as the introduction of additional substituents or the formation of bioisosteres.

Recent studies have highlighted the role of methyl 1-(2-aminoethyl)-1H-1,2,4-triazole-3-carboxylate in medicinal chemistry. For example, its derivatives have shown potential as inhibitors of certain enzymes involved in disease pathways. This has led to increased interest in exploring its pharmacokinetic properties and toxicity profiles. Advanced computational methods, including molecular docking and pharmacophore modeling, have been employed to predict its interactions with biological targets.

In addition to its role in drug discovery, this compound has also found applications in materials science. Its ability to form stable complexes with metal ions makes it a valuable ligand in coordination chemistry. Recent research has demonstrated its use in constructing metal-organic frameworks (MOFs) with potential applications in gas storage and catalysis.

The environmental impact and safety profile of methyl 1-(2-aminoethyl)-1H-1,2,4-triazole-3-carboxylate are critical considerations for its large-scale use. Studies on its biodegradation and ecotoxicity are ongoing, with efforts focused on developing sustainable synthesis routes and waste management strategies.

In conclusion, methyl 1-(2-aminoethyl)-1H-1,2,4-triazole-3-carboxylate (CAS No. 1542497-79-9) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in medicine and materials science.